Valganciclovir N3,N3'-Methylene Dimer
Valganciclovir N3,N3'-Methylene Dimer
Brand Name:
Vulcanchem
CAS No.:
1401661-96-8
VCID:
VC0110755
InChI:
InChI=1S/C29H44N12O10/c1-14(2)18(30)26(46)48-7-16(5-42)50-12-40-10-34-20-22(40)36-28(38-24(20)44)32-9-33-29-37-23-21(25(45)39-29)35-11-41(23)13-51-17(6-43)8-49-27(47)19(31)15(3)4/h10-11,14-19,42-43H,5-9,12-13,30-31H2,1-4H3,(H2,32,36,38,44)(H2,33,37,39,45)/t16?,17?,18-,19-/m0/s1
SMILES:
Molecular Formula:
C29H44N12O10
Molecular Weight:
720.7 g/mol
Valganciclovir N3,N3'-Methylene Dimer
CAS No.: 1401661-96-8
Cat. No.: VC0110755
Molecular Formula: C29H44N12O10
Molecular Weight: 720.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1401661-96-8 |
|---|---|
| Molecular Formula | C29H44N12O10 |
| Molecular Weight | 720.7 g/mol |
| IUPAC Name | [2-[[2-[[[9-[[1-[(2S)-2-amino-3-methylbutanoyl]oxy-3-hydroxypropan-2-yl]oxymethyl]-6-oxo-1H-purin-2-yl]amino]methylamino]-6-oxo-1H-purin-9-yl]methoxy]-3-hydroxypropyl] (2S)-2-amino-3-methylbutanoate |
| Standard InChI | InChI=1S/C29H44N12O10/c1-14(2)18(30)26(46)48-7-16(5-42)50-12-40-10-34-20-22(40)36-28(38-24(20)44)32-9-33-29-37-23-21(25(45)39-29)35-11-41(23)13-51-17(6-43)8-49-27(47)19(31)15(3)4/h10-11,14-19,42-43H,5-9,12-13,30-31H2,1-4H3,(H2,32,36,38,44)(H2,33,37,39,45)/t16?,17?,18-,19-/m0/s1 |
| Standard InChI Key | DIHCHOAFMJSQHS-BTRQGYIVSA-N |
| Isomeric SMILES | CC(C)[C@@H](C(=O)OCC(CO)OCN1C=NC2=C1N=C(NC2=O)NCNC3=NC4=C(C(=O)N3)N=CN4COC(CO)COC(=O)[C@H](C(C)C)N)N |
| Canonical SMILES | CC(C)C(C(=O)OCC(CO)OCN1C=NC2=C1N=C(NC2=O)NCNC3=NC4=C(C(=O)N3)N=CN4COC(CO)COC(=O)C(C(C)C)N)N |
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